Pentyltrichlorosilane chemical properties and reactivity
Pentyltrichlorosilane chemical properties and reactivity
An In-Depth Technical Guide to the Chemical Properties and Reactivity of Pentyltrichlorosilane
For Researchers, Scientists, and Drug Development Professionals
Introduction
Pentyltrichlorosilane (C₅H₁₁Cl₃Si) is an organosilicon compound featuring a five-carbon pentyl group and a highly reactive trichlorosilyl functional head.[1] As a member of the alkyltrichlorosilane family, its chemistry is dominated by the three electrophilic silicon-chlorine bonds. This reactivity makes it a valuable precursor and surface modification agent in materials science, nanotechnology, and specialized synthesis.[2][3] Its ability to form robust, covalently bonded hydrophobic layers is of particular interest for altering the surface properties of various substrates.[3][4]
This guide provides a detailed examination of the core chemical properties, reactivity, and handling protocols for pentyltrichlorosilane. It is designed to equip researchers and drug development professionals with the technical understanding necessary to effectively and safely utilize this versatile chemical agent.
Physicochemical and Spectroscopic Profile
The fundamental properties of pentyltrichlorosilane dictate its behavior under various experimental conditions.
Physicochemical Data
A summary of the key physical and chemical properties of pentyltrichlorosilane is presented below.
| Property | Value | Source(s) |
| Chemical Name | Pentyltrichlorosilane | [1] |
| Synonyms | n-Pentyltrichlorosilane, Trichloro(pentyl)silane | [1] |
| CAS Number | 107-72-2 | [1] |
| Molecular Formula | C₅H₁₁Cl₃Si | [1] |
| Molecular Weight | 205.58 g/mol | [1] |
| Appearance | Colorless Liquid | [5] (analog) |
| Odor | Pungent, Acrid | [5][6] (analog) |
| Density | 1.142 g/mL at 25 °C | [7] |
| Boiling Point | ~157-159 °C (extrapolated) | N/A |
| Refractive Index | 1.4456 (at 20°C) | [7] |
| Hydrolytic Sensitivity | High; reacts rapidly with moisture, water, and protic solvents. | [7] |
Spectroscopic Characteristics
While detailed spectra are specific to instrumentation and conditions, the expected spectroscopic signatures for pentyltrichlorosilane are as follows:
-
¹H NMR: The proton NMR spectrum would show distinct signals corresponding to the protons on the pentyl chain. The chemical shifts would be influenced by their proximity to the electronegative silyl group.
-
¹³C NMR: The carbon NMR would display five unique signals for the five carbon atoms of the pentyl group.[8]
-
IR Spectroscopy: The infrared spectrum is a powerful tool for identifying key functional groups.[9] Key expected absorptions include:
-
C-H stretching: Strong peaks in the 2850-2960 cm⁻¹ region, characteristic of the alkyl chain.
-
Si-Cl stretching: Strong, characteristic peaks typically found in the 450-650 cm⁻¹ region.
-
The absence of a broad peak around 3200-3600 cm⁻¹ is critical for confirming the absence of hydrolysis (Si-OH groups).[9][10]
-
-
Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight (205.58 g/mol ).[11] A characteristic isotopic pattern would be visible due to the presence of three chlorine atoms (³⁵Cl and ³⁷Cl), which is a key diagnostic feature for chlorinated compounds.[9][11]
Core Reactivity and Mechanisms
The reactivity of pentyltrichlorosilane is governed by the highly polarized and hydrolytically unstable Si-Cl bonds. The silicon atom is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles.[12][13]
Hydrolysis and Condensation: The Dominant Reaction Pathway
The most significant reaction of pentyltrichlorosilane is its vigorous and exothermic reaction with water.[14][15] This process occurs in two primary stages: hydrolysis followed by condensation.[16][17]
-
Hydrolysis: Water molecules act as nucleophiles, attacking the electrophilic silicon atom. This results in the stepwise substitution of the three chloride atoms with hydroxyl (-OH) groups, liberating corrosive hydrogen chloride (HCl) gas as a byproduct.[5][16][18] The reaction is autocatalytic due to the production of HCl. The intermediate product is pentylsilanetriol, which is generally unstable.[16]
-
Reaction: C₅H₁₁SiCl₃ + 3H₂O → C₅H₁₁Si(OH)₃ + 3HCl
-
-
Condensation: The newly formed, unstable silanol groups readily undergo intermolecular condensation. Two silanol groups react to form a stable siloxane (Si-O-Si) bridge, releasing a molecule of water.[16][17] This process continues, leading to the formation of oligomeric and polymeric structures, ultimately resulting in a cross-linked polysiloxane network.[17]
The following diagram illustrates this fundamental reaction pathway.
Caption: Hydrolysis of pentyltrichlorosilane to a silanetriol intermediate and subsequent condensation.
Reactions with Other Nucleophiles
The electrophilic silicon center of pentyltrichlorosilane reacts readily with a variety of other nucleophiles besides water.[12][19]
-
Alcohols (Alkoxylation): In the absence of water, pentyltrichlorosilane reacts with alcohols (e.g., methanol, ethanol) to form pentyltrialkoxysilanes (C₅H₁₁Si(OR)₃). This reaction also produces HCl and is a common method for creating more stable, yet still reactive, silane coupling agents.[20]
-
Amines: Primary and secondary amines can react with the Si-Cl bonds to form silylamines. This reaction must be performed under anhydrous conditions to prevent competitive hydrolysis.[20]
Application in Surface Modification
A primary application of pentyltrichlorosilane is the modification of surfaces that possess hydroxyl (-OH) groups, such as silica, glass, and metal oxides.[3] The hydrolysis and condensation chemistry described above allows the molecule to covalently bond to the surface.
-
Surface Reaction: The trichlorosilyl group reacts with surface hydroxyls (and trace surface water) to form covalent Si-O-Substrate bonds.
-
Self-Assembled Monolayer (SAM) Formation: Under controlled conditions, these molecules can form a dense, well-ordered self-assembled monolayer on the substrate.
-
Functionalization: The outward-facing pentyl chains create a non-polar, low-energy surface. This imparts hydrophobicity (water-repellency) to the originally hydrophilic substrate.[3][4]
Experimental Protocols & Safe Handling
CAUTION: Pentyltrichlorosilane is a corrosive, water-reactive, and combustible material.[14][20] All work must be conducted with appropriate engineering controls and personal protective equipment.
Mandatory Safety and Handling Protocol
-
Engineering Controls: All manipulations must be performed in a certified chemical fume hood to manage the release of corrosive HCl gas.[14] The work area must be equipped with a safety shower and eyewash station.[21]
-
Personal Protective Equipment (PPE):
-
Eye Protection: Wear chemical splash goggles and a full-face shield.[14]
-
Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene, check manufacturer's compatibility data). Sleeves should be worn outside of gloves.[5]
-
Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing to prevent skin exposure.[14]
-
-
Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area designated for corrosive and flammable materials.[14][21] Store away from sources of ignition, water, moisture, alcohols, bases, and oxidizing agents.[20] Containers should be stored under an inert atmosphere (e.g., nitrogen or argon).
-
Dispensing: Use only dry glassware and syringes/cannulas for transfers. Never expose the bulk chemical to the atmosphere. An inert gas blanket is recommended.
-
Spill Management:
-
Absorb small spills with an inert, non-combustible material like dry sand or vermiculite. Do NOT use combustible materials like sawdust.[21]
-
Do NOT use water to clean up spills, as this will generate large amounts of HCl gas.[15][22]
-
Place contaminated absorbent in a sealed container for hazardous waste disposal.
-
General Protocol for Surface Modification of a Silica Substrate
This protocol outlines a conceptual workflow for creating a hydrophobic surface on a glass or silicon wafer.
-
Substrate Preparation:
-
Clean the silica substrate by sonicating in acetone, followed by isopropyl alcohol.
-
Dry the substrate thoroughly with a stream of dry nitrogen and then in an oven at 120 °C for at least 1 hour to remove adsorbed water.
-
Activate the surface to generate a high density of hydroxyl groups by treating with an oxygen plasma or a piranha solution (H₂SO₄/H₂O₂). (Extreme Caution Required) . Rinse thoroughly with deionized water and dry again as described.
-
-
Silanization Solution Preparation:
-
In the fume hood, prepare a solution of pentyltrichlorosilane (e.g., 1-2% by volume) in an anhydrous, non-polar solvent (e.g., toluene or hexane). This must be done under an inert atmosphere.
-
-
Deposition:
-
Immerse the clean, dry, activated substrate into the silanization solution.
-
Allow the reaction to proceed for a set time (e.g., 1-2 hours) at room temperature. The container should be sealed to prevent atmospheric moisture from entering.
-
-
Post-Deposition Cleaning:
-
Remove the substrate from the solution and rinse thoroughly with the anhydrous solvent (e.g., toluene) to remove any physisorbed molecules.
-
Rinse with a polar solvent like isopropyl alcohol to remove any remaining reactants.
-
-
Curing:
-
Cure the coated substrate in an oven (e.g., 100-120 °C for 1 hour) to promote the completion of covalent bond formation and cross-linking within the monolayer.
-
-
Verification:
-
The success of the modification can be verified by measuring the water contact angle on the surface. A significant increase from the bare substrate indicates successful hydrophobic functionalization.
-
Conclusion
Pentyltrichlorosilane is a highly reactive organosilicon compound with well-defined chemical properties. Its utility is centered on the electrophilic nature of its silicon center and the hydrolytic instability of the Si-Cl bonds. This reactivity, while demanding careful handling and anhydrous conditions, enables its use as a potent agent for creating hydrophobic, covalently-bound surface modifications. A thorough understanding of its reaction mechanisms, particularly hydrolysis and condensation, is paramount for any researcher intending to leverage its capabilities in materials science, synthesis, or other advanced applications.
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